2-Fluoro-4-nitropyridine
Overview
Description
2-Fluoro-4-nitropyridine is a chemical compound with the molecular formula C5H3FN2O2 . It is a solid substance that is stored under an inert atmosphere at temperatures between 2-8°C . The compound has a molecular weight of 142.09 .
Synthesis Analysis
The synthesis of 2-Fluoro-4-nitropyridine involves the reaction of 3-Bromo-2-nitropyridine with Bu4N+F− in DMF at 20°C . This reaction results in the formation of 2-fluoro-3-bromopyridine . Another method involves the fluorination of pyridine by complex AlF3 and CuF2 at 450–500°C .
Molecular Structure Analysis
The InChI code for 2-Fluoro-4-nitropyridine is 1S/C5H3FN2O2/c6-5-3-4 (8 (9)10)1-2-7-5/h1-3H . This code provides a unique identifier for the compound and can be used to generate a 3D structure for further analysis .
Chemical Reactions Analysis
The nitro group of 2-Fluoro-4-nitropyridine can be replaced by a fluoride anion via nucleophilic aromatic substitution . This reaction is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .
Physical And Chemical Properties Analysis
2-Fluoro-4-nitropyridine is a solid substance with a molecular weight of 142.09 . It is stored under an inert atmosphere at temperatures between 2-8°C .
Scientific Research Applications
Synthesis of Fluorinated Pyridines
2-Fluoro-4-nitropyridine is used in the synthesis of fluorinated pyridines . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented .
Local Radiotherapy of Cancer
Methods for synthesis of F 18 substituted pyridines for local radiotherapy of cancer and other biologically active compounds are also presented . This shows the potential of 2-Fluoro-4-nitropyridine in medical applications, particularly in cancer treatment.
Preparation of Nitropyridines
2-Fluoro-4-nitropyridine is used in the preparation of nitropyridines by nitration of pyridines with nitric acid . Nitropyridines are important intermediates in the synthesis of various pharmaceuticals and agrochemicals.
Synthesis of Herbicides and Insecticides
2-Fluoro-4-nitropyridine has been used as a starting material for the synthesis of some herbicides and insecticides . This highlights its importance in the agricultural industry.
Nucleophilic Aromatic Substitution
The nitro group of methyl 3-nitropyridine-4-carboxylate has successfully been replaced by fluoride anion via nucleophilic aromatic substitution to give the 3-fluoro-pyridine-4-carboxylate . This demonstrates the role of 2-Fluoro-4-nitropyridine in the development of new and efficient methods for the preparation of fluoroorganic compounds.
Synthesis of Pharmaceuticals and Agrochemicals
Fluorinated organic compounds play an important role and are widely used in the synthesis of pharmaceuticals and agrochemicals due to their favourable chemical and biological properties . The introduction of a fluorine atom in a molecule does not result in a considerable change in the size or the shape of the compound . The incorporation of fluorine into organic molecules may change the solubility properties and enhance the lipophilicity and thus increase the rate of cell penetration and transport of a drug to an active site .
Safety and Hazards
Mechanism of Action
Target of Action
Fluoropyridines, in general, are known for their interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent (fluorine) in the aromatic ring .
Mode of Action
Fluoropyridines are usually less reactive than their chlorinated and brominated analogues due to the presence of fluorine . The interaction of 2-Fluoro-4-nitropyridine with its targets and the resulting changes would depend on the specific biological or chemical context.
Biochemical Pathways
Fluoropyridines are known to be used in the synthesis of various biologically active compounds . The downstream effects would depend on the specific targets and the biological system in which the compound is active.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like 2-Fluoro-4-nitropyridine . Factors such as pH, temperature, and the presence of other chemical entities can affect the compound’s reactivity and interaction with its targets.
properties
IUPAC Name |
2-fluoro-4-nitropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3FN2O2/c6-5-3-4(8(9)10)1-2-7-5/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOGKTBKWDIUAGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1[N+](=O)[O-])F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60376490 |
Source
|
| Record name | 2-fluoro-4-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60376490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-nitropyridine | |
CAS RN |
18614-46-5 |
Source
|
| Record name | 2-fluoro-4-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60376490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Fluoro-4-nitropyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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